Cas no 1804765-59-0 (6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1804765-59-0
• MF: C₉H₃F₇N₂O
• MW: 288.121746301651
• CID: 4830811
• Update Time: 2025-10-28

6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H3F7N2O/c10-6-3-5(19-9(14,15)16)4(1-2-17)7(18-6)8(11,12)13/h3H,1H2
• InChI Key： YUBLELLEWGXLRA-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=C(C=C(N=1)F)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 3
• Topological Polar Surface Area: 45.9

Additional information on 6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile

Introduction to 6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1804765-59-0)

6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile, identified by the CAS number 1804765-59-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by its nitrogen-containing ring system, which is a common structural motif in many biologically active molecules. The presence of multiple fluorine substituents, specifically at the 6-position (fluoro), 4-position (trifluoromethoxy), and 2-position (trifluoromethyl), imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery and development.

The structural features of 6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile contribute to its potential utility in various therapeutic applications. The trifluoromethyl group, for instance, is well-known for its ability to enhance metabolic stability and binding affinity, while the trifluoromethoxy group can influence lipophilicity and bioavailability. These attributes make this compound a promising candidate for further investigation in the design of novel pharmaceutical agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Pyridine derivatives, in particular, have been extensively studied due to their versatility and efficacy in modulating biological processes. The introduction of fluorine atoms into these structures not only improves their pharmacokinetic properties but also allows for fine-tuning of their biological activity. This has led to the exploration of 6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile as a potential lead compound for addressing unmet medical needs.

One of the most compelling aspects of this compound is its potential role in oncology research. Fluorinated pyridines have shown promise in the development of kinase inhibitors, which are critical in treating cancers by inhibiting aberrant signaling pathways. The specific arrangement of substituents in 6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile may facilitate interactions with target enzymes, thereby blocking tumor growth and proliferation. Preliminary studies have suggested that such derivatives exhibit inhibitory effects on certain kinases, making them attractive for further preclinical development.

Furthermore, the compound's acetonitrile moiety at the 3-position provides a handle for further chemical modification, allowing researchers to explore derivatization strategies that could enhance its therapeutic profile. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. The ability to functionalize this compound at multiple sites offers a rich palette for designing molecules with tailored properties.

The synthesis of 6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile presents an intriguing challenge due to the complexity of its fluorinated substituents. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations are often employed in its preparation. The optimization of these synthetic routes is crucial for ensuring scalability and cost-effectiveness, which are essential factors in drug development.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies can predict how 6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile interacts with biological targets at the molecular level. These insights can guide the design of more potent derivatives by identifying key structural features that enhance binding affinity or selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The pharmacological evaluation of 6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile has revealed several promising characteristics. In vitro assays have demonstrated its ability to modulate specific enzymatic activities relevant to various diseases. For example, its interaction with certain metabolic enzymes suggests potential applications in managing metabolic disorders. Additionally, its effects on receptor binding have been explored, indicating possible uses in neurological conditions where receptor modulation is key.

The safety profile of this compound is another critical consideration during its development as a pharmaceutical agent. Preliminary toxicology studies have been conducted to assess its potential side effects and toxicity levels. These studies are essential for ensuring that any future drug candidates derived from this scaffold are safe for human use. The results from these assessments will help guide decisions regarding further clinical development.

The impact of fluorine substitution on the pharmacokinetic properties of 6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile cannot be overstated. Fluorous chemistry has revolutionized drug design by enabling the creation of molecules with improved bioavailability and metabolic stability. The electron-withdrawing nature of fluorine atoms enhances lipophilicity, while simultaneously reducing susceptibility to enzymatic degradation. These effects collectively contribute to enhanced pharmacological efficacy and reduced dosing requirements.

In conclusion,6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1804765-59-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its multifaceted utility as a scaffold for drug discovery underscores its importance in ongoing research efforts aimed at developing novel treatments for various diseases. As scientific understanding continues to evolve, this compound is poised to play an increasingly vital role in shaping future therapeutic strategies.